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Compound of Interest

Compound Name: ATTO 425

Cat. No.: B1264053

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety information, handling procedures, and detailed
experimental protocols for the fluorescent dye ATTO 425. The information is compiled and
presented to ensure safe and effective use in research and development settings.

Safety Data and Hazard Information

While ATTO 425 is not classified as a hazardous substance, it is imperative to adhere to good
laboratory practices.[1] The properties of the dye have not been exhaustively investigated, and
it should be treated as a potentially hazardous chemical.[2]

General Safety Precautions

o Personal Protective Equipment (PPE): Always wear appropriate gloves, protective clothing,
and eyeweatr.[2]

» Handling: Avoid prolonged or repeated exposure. Ensure good ventilation in the work area.
Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling.

[1][2]

o Exposure: In case of eye or skin contact, immediately wash the affected area with plenty of
water for 15 minutes and seek medical advice.[2] If inhaled, move to fresh air and seek
medical advice.[2] If swallowed, call a poison center or doctor if you feel unwell.[1]
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Fire Fighting and Accidental Release Measures

o Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or a carbon dioxide

extinguisher.[2]

o Spill Cleanup: Use appropriate protective equipment to clean up spills promptly. Absorb the

spill onto a suitable material, collect, and dispose of all waste in accordance with federal,

state, and local regulations.[2]

Physical and Chemical Properties

ATTO 425 is a fluorescent label with a coumarin structure, known for its strong absorption, high

fluorescence quantum yield, large Stokes shift, and good photostability.[3][4][5]

Property

Value

Reference(s)

Molecular Weight

~401 g/mol (free acid)

[3]

~499 g/mol (NHS ester)

[3][5]

~524 g/mol (maleimide)

[3]

Form

Solid

[2]

Solubility

Good in Methanol, DMSO,
DMF

[2](3]

Moderate in Water

[2]

Storage Temperature

<-20°C

[2]

Spectroscopic Properties
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Property Value Reference(s)
Absorption Maximum (Aabs) 436 - 439 nm [31[6]
Emission Maximum (Aem) 484 - 485 nm [7][8]

Molar Extinction Coefficient 45x10*M-tcm? [3]
Fluorescence Quantum Yield 90% [3]
Fluorescence Lifetime (tfl) 3.6ns [3][6]
Correction Factor (CF260) 0.27 [3]

Correction Factor (CF280) 0.23 [3]

Handling and Storage
General Storage

Upon receipt, the solid dye should be stored at or below -20°C, protected from light and
moisture.[2][3] Desiccation is recommended.[2] Before opening the vial, it must be allowed to
equilibrate to room temperature to prevent moisture condensation.[3] When stored correctly,
the product is stable for at least three years.[3]

Solution Preparation and Storage

ATTO 425 and its derivatives are soluble in polar solvents like DMF, DMSO, and acetonitrile.[3]

¢ NHS-esters and Maleimides: These reactive forms must be protected from water and other
OH-containing solvents.[3] Solutions of NHS-esters and maleimides should be prepared
immediately before use in anhydrous, amine-free DMF or DMSO.[3] The stability of these
solutions can be limited depending on the solvent quality.[3]

o Conjugates: Labeled proteins should generally be stored under the same conditions as the
unlabeled protein.[9] For long-term storage, it is recommended to divide the conjugate
solution into small aliquots and freeze at -20°C or -80°C to avoid repeated freeze-thaw
cycles.[8] Protect all dye solutions and conjugates from light.[8][9]

Experimental Protocols
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Protein Labeling with ATTO 425 NHS Ester

This protocol is for labeling primary amine groups (e.g., lysine residues) on proteins.

Materials:

Protein solution (2-10 mg/mL)

Labeling buffer: 0.1 M sodium bicarbonate, pH 8.3[5]

ATTO 425 NHS ester

Anhydrous, amine-free DMF or DMSO

Gel filtration column (e.g., Sephadex G-25)[5]

Procedure:

Protein Preparation: Dissolve or dialyze the protein into the labeling buffer. The protein
solution must be free of amine-containing substances like Tris or glycine.[5]

o Dye Solution Preparation: Immediately before use, dissolve the ATTO 425 NHS ester in
DMF or DMSO to a concentration of 2 mg/mL.[5]

o Labeling Reaction: Add a 2- to 4-fold molar excess of the reactive dye solution to the protein
solution.[5] Incubate for 30 to 60 minutes at room temperature with constant stirring.[5]

 Purification: Separate the labeled protein from unreacted dye using a gel filtration column
equilibrated with a suitable buffer (e.g., PBS pH 7.2).[5] The first colored band to elute is
typically the labeled protein.

Protein Labeling with ATTO 425 Maleimide

This protocol targets sulfhydryl (thiol) groups, such as those on cysteine residues.
Materials:

e Protein solution (at least 2 mg/mL)
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Reaction buffer: PBS, Tris, or HEPES, pH 7.2-7.5[8]

ATTO 425 maleimide

Anhydrous, amine-free DMF

(Optional) Glutathione (GSH) for quenching

Purification supplies (gel filtration, dialysis, or spin concentrators)[8]

Procedure:

Protein Preparation: Dissolve the protein in the reaction buffer. If necessary, reduce disulfide
bonds to free up thiol groups and remove the reducing agent before labeling.[8]

e Dye Solution Preparation: Shortly before use, prepare a 10 mg/mL solution of ATTO 425
maleimide in DMF.[8]

o Labeling Reaction: Add the dye solution to the protein solution. A typical starting point is 33
uL of dye solution per 1 mg of protein.[8] Incubate for 2 hours at 20°C in a shaker, protected
from light.[8]

¢ Quenching (Optional): To stop the reaction, add an excess of a free-thiol reagent like GSH
and incubate for 15 minutes.[8]

 Purification: Remove the unreacted dye from the conjugate via gel filtration, dialysis, or spin
concentrators.[8]

Oligonucleotide Labeling with ATTO 425 NHS Ester

This protocol is for labeling amino-modified oligonucleotides.
Materials:

» Amino-modified oligonucleotide (e.g., 0.1 mM solution)

o Labeling buffer: 0.2 M carbonate buffer, pH 8-9[5]

e ATTO 425 NHS ester
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e Anhydrous DMF

 Purification supplies (gel filtration or reversed-phase HPLC)[5]

Procedure:

Oligonucleotide Preparation: Dissolve the amino-modified oligonucleotide in the carbonate
buffer.

e Dye Solution Preparation: Prepare a 5 mg/mL solution of ATTO 425 NHS ester in anhydrous
DMFE.[5]

o Labeling Reaction: Add approximately 30 pL of the label solution to 50 pL of the
oligonucleotide solution.[5] Incubate at room temperature for 2 hours with shaking.[5]

 Purification: Separate the labeled oligonucleotide from the free dye using gel filtration or
reversed-phase HPLC.[5][6] Dual HPLC purification is often recommended for high purity.[6]

Visualized Workflows
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General Safety and Handling Workflow for ATTO 425

Preparation

Start: Handling ATTO 425 Dye

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Equilibrate Dye Vial to Room Temperature

Handling & Reaction

Weigh Solid Dye in Ventilated Area

Dissolve in Anhydrous Solvent
(e.g., DMSO, DMF)

Perform Labeling Reaction

Cleanup|& Disposal

Accidental Spill?

Follow Spill Cleanup Procedure

Dispose of Waste
(Solid & Liquid)

Decontaminate Work Area & Wash Hands

Click to download full resolution via product page

Caption: General laboratory safety and handling workflow for ATTO 425 dye.
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ATTO 425 Protein Labeling Workflow (NHS Ester)

Preparation

Start: Protein Labeling

Prepare Protein in Amine-Free Buffer Prepare ATTO 425 NHS Ester
(e.g., 0.1 M Bicarbonate, pH 8.3) in Anhydrous DMSO/DMF

Reacgtion & Purificg

Mix Protein and Dye Solution
(Molar Excess of Dye)

Incubate at Room Temperature
(30-60 min)

Purify Conjugate
(e.g., Gel Filtration)

Analysis & Storage

Characterize Conjugate
(Determine Degree of Labeling)

Store Conjugate at -20°C or -80°C

Click to download full resolution via product page

Caption: A typical workflow for labeling proteins with ATTO 425 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [ATTO 425: A Comprehensive Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264053#atto-425-safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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